1H-Pyrazole-3-carboxylic acid, 1-(3-chlorophenyl)-5-((4-(dimethylamino )phenyl)azo)-4-methoxy-,2-(ch
1H-Pyrazole-3-carboxylic acid, 1-(3-chlorophenyl)-5-((4-(dimethylamino )phenyl)azo)-4-methoxy-,2-(ch
Brand Name:
Vulcanchem
CAS No.:
172701-64-3
VCID:
VC0066268
InChI:
InChI=1S/C21H21Cl2N7O3/c1-29(2)15-9-7-14(8-10-15)24-26-20-19(33-3)18(21(32)27-25-17(31)12-22)28-30(20)16-6-4-5-13(23)11-16/h4-11,24,26H,12H2,1-3H3
SMILES:
CN(C)C1=CC=C(C=C1)NNC2=C(C(=NN2C3=CC(=CC=C3)Cl)C(=O)N=NC(=O)CCl)OC
Molecular Formula:
C21H21Cl2N7O3
Molecular Weight:
490.3 g/mol
1H-Pyrazole-3-carboxylic acid, 1-(3-chlorophenyl)-5-((4-(dimethylamino )phenyl)azo)-4-methoxy-,2-(ch
CAS No.: 172701-64-3
Main Products
VCID: VC0066268
Molecular Formula: C21H21Cl2N7O3
Molecular Weight: 490.3 g/mol
| CAS No. | 172701-64-3 |
|---|---|
| Product Name | 1H-Pyrazole-3-carboxylic acid, 1-(3-chlorophenyl)-5-((4-(dimethylamino )phenyl)azo)-4-methoxy-,2-(ch |
| Molecular Formula | C21H21Cl2N7O3 |
| Molecular Weight | 490.3 g/mol |
| IUPAC Name | N-(2-chloroacetyl)imino-1-(3-chlorophenyl)-5-[2-[4-(dimethylamino)phenyl]hydrazinyl]-4-methoxypyrazole-3-carboxamide |
| Standard InChI | InChI=1S/C21H21Cl2N7O3/c1-29(2)15-9-7-14(8-10-15)24-26-20-19(33-3)18(21(32)27-25-17(31)12-22)28-30(20)16-6-4-5-13(23)11-16/h4-11,24,26H,12H2,1-3H3 |
| Standard InChIKey | YJMPSGXKPBCEOJ-UHFFFAOYSA-N |
| Isomeric SMILES | CN(C)C1=CC=C(C=C1)NNC2=C(C(=NN2C3=CC(=CC=C3)Cl)C(=O)N=NC(=O)CCl)OC |
| SMILES | CN(C)C1=CC=C(C=C1)NNC2=C(C(=NN2C3=CC(=CC=C3)Cl)C(=O)N=NC(=O)CCl)OC |
| Canonical SMILES | CN(C)C1=CC=C(C=C1)NNC2=C(C(=NN2C3=CC(=CC=C3)Cl)C(=O)N=NC(=O)CCl)OC |
| Synonyms | 1H-Pyrazole-3-carboxylic acid, 1-(3-chlorophenyl)-5-((4-(dimethylamino )phenyl)azo)-4-methoxy-,2-(chloroacetyl)hydrazide |
| PubChem Compound | 3075161 |
| Last Modified | Nov 09 2021 |
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